N-(3,4-dihydro-2H-chromen-3-ylmethyl)-3-(4,5-dimethyl-1H-pyrazol-3-yl)propanamide

• IUPAC Name: N-(3,4-dihydro-2H-chromen-3-ylmethyl)-3-(4,5-dimethyl-1H-pyrazol-3-yl)propanamide
• InChI: InChI=1S/C18H23N3O2/c1-12-13(2)20-21-16(12)7-8-18(22)19-10-14-9-15-5-3-4-6-17(15)23-11-14/h3-6,14H,7-11H2,1-2H3,(H,19,22)(H,20,21)
• InChI Key: SIUXOIXFIXWWBF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NN=C1CCC(=O)NCC2CC3=CC=CC=C3OC2)C
• Molecular Formula: C18H23N3O2
• Molecular Weight: 313.4 g/mol

Description

N-(3,4-dihydro-2H-chromen-3-ylmethyl)-3-(4,5-dimethyl-1H-pyrazol-3-yl)propanamide is a useful research compound. Its molecular formula is C18H23N3O2 and its molecular weight is 313.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 313.17902698 g/mol and the complexity rating of the compound is 404. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antidepressant Potential and SAR Insights

A study described a series of compounds with narrow structure-activity relationships identifying potential antidepressants. One compound, identified as a potential antidepressant, showed equipotency with imipramine in standard antidepressant assays but without significant anticholinergic action, suggesting a favorable profile for further investigation (Bailey et al., 1985).

Catalytic Applications and Complex Formation

Research on palladium(II) chloride complexes with related ligands has provided insights into the structural properties and coordination behavior of these compounds, highlighting their potential in catalytic applications and as part of complex molecular assemblies (Palombo et al., 2019).

Solid Base Catalyst for Organic Synthesis

A study on silica-bonded N-propylpiperazine sodium n-propionate as a recyclable catalyst showcased its efficiency in the synthesis of various derivatives, including 4H-pyran and chromene derivatives. This highlights the utility of such catalysts in enhancing reaction efficiencies and environmental sustainability (Niknam et al., 2013).

Novel Synthesis Methods

Research into one-pot, three-component synthesis methods using starch solution as a catalyst for tetrahydrobenzo[b]pyran and dihydropyrano[c]chromene derivatives illustrates the ongoing development of more efficient, environmentally friendly synthesis techniques (Hazeri et al., 2014).

Potential Antioxidant and Antihyperglycemic Agents

A study on the synthesis of coumarin derivatives containing pyrazole and indenone rings as potent antioxidant and antihyperglycemic agents underscores the broader pharmaceutical and therapeutic potential of these chemical frameworks (Kenchappa et al., 2017).

Antibacterial and Antioxidant Activities

Investigations into new classes of compounds for their antibacterial and antioxidant activities demonstrate the potential of these chemical frameworks in addressing microbial resistance and oxidative stress-related conditions (Al-ayed, 2011).